molecular formula C5H5IN2 B8798506 2-Iodo-6-methylpyrazine CAS No. 58139-06-3

2-Iodo-6-methylpyrazine

Cat. No.: B8798506
CAS No.: 58139-06-3
M. Wt: 220.01 g/mol
InChI Key: HASSSRGYJWLCGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Iodo-6-methylpyrazine is a pyrazine derivative featuring a six-membered aromatic ring with two nitrogen atoms at the 1,4-positions, substituted with an iodine atom at position 2 and a methyl group at position 6. Pyrazines are heterocyclic compounds widely studied for their roles in pharmaceuticals, agrochemicals, and flavor chemistry .

Properties

CAS No.

58139-06-3

Molecular Formula

C5H5IN2

Molecular Weight

220.01 g/mol

IUPAC Name

2-iodo-6-methylpyrazine

InChI

InChI=1S/C5H5IN2/c1-4-2-7-3-5(6)8-4/h2-3H,1H3

InChI Key

HASSSRGYJWLCGK-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=CC(=N1)I

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table compares 2-Iodo-6-methylpyrazine with structurally similar pyrazine derivatives based on substituents, molecular properties, and applications:

Compound Name Substituents Molecular Formula Molecular Weight CAS Number Key Properties/Applications References
2-Iodo-6-methylpyrazine Iodo (C2), Methyl (C6) C₅H₅IN₂ ~220.01 (calc.) Not Available Hypothesized use in Suzuki coupling or as a halogenated intermediate. -
2-Ethenyl-6-methylpyrazine Ethenyl (C2), Methyl (C6) C₇H₈N₂ 120.16 13925-09-2 Flavoring agent (kohlrabi); soluble in water, strong basicity.
2-Ethyl-6-methylpyrazine Ethyl (C2), Methyl (C6) C₇H₁₀N₂ 122.17 67845-38-9 Structural analog with industrial applications; requires careful handling (skin/eye irritant).
2-Methoxy-6-methylpyrazine Methoxy (C2), Methyl (C6) C₆H₈N₂O 124.14 2882-21-5 Alkoxy-substituted derivative; used in flavor synthesis.
2-Hydroxy-6-methylpyrazine Hydroxy (C2), Methyl (C6) C₅H₆N₂O 126.12 20721-18-0 Pharmaceutical intermediate (e.g., antimalarial agents).
2-Amino-6-methylpyrazine Amino (C2), Methyl (C6) C₅H₇N₃ 109.13 Not Available Precursor in synthesis; reacts with chloropyrazines to form bioactive molecules.
2-Chloro-6-methylpyrazine Chloro (C2), Methyl (C6) C₅H₅ClN₂ 128.56 41110-38-7 Halogenated intermediate for nucleophilic substitution reactions.

Key Research Findings

Pharmaceutical Relevance

  • 2-Hydroxy-6-methylpyrazine is a key intermediate in antimalarial agents (e.g., imidazopyrazines) .

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